Cas no 1152897-57-8 (4-ethyl-N-(1-methoxypropan-2-yl)cyclohexan-1-amine)

• Product Name: 4-ethyl-N-(1-methoxypropan-2-yl)cyclohexan-1-amine
• CAS No: 1152897-57-8
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5097671
• PubChem ID: 43177880
• Update Time: 2026-03-02

4-ethyl-N-(1-methoxypropan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-ethyl-N-(2-methoxy-1-methylethyl)-
• 4-ethyl-N-(1-methoxypropan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C12H25NO/c1-4-11-5-7-12(8-6-11)13-10(2)9-14-3/h10-13H,4-9H2,1-3H3
• InChI Key： UNGGSAKIJWQSGL-UHFFFAOYSA-N
• SMILES： C1(NC(C)COC)CCC(CC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-ethyl-N-(1-methoxypropan-2-yl)cyclohexan-1-amine

Research Brief on 4-ethyl-N-(1-methoxypropan-2-yl)cyclohexan-1-amine (CAS: 1152897-57-8): Recent Advances and Applications

The compound 4-ethyl-N-(1-methoxypropan-2-yl)cyclohexan-1-amine (CAS: 1152897-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylamine scaffold and methoxypropan-2-yl substituent, exhibits promising pharmacological properties, making it a subject of intensive study for potential therapeutic applications. Recent literature highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of central nervous system (CNS) targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 4-ethyl-N-(1-methoxypropan-2-yl)cyclohexan-1-amine to enhance its blood-brain barrier (BBB) permeability and binding affinity for serotonin receptors. The research team employed molecular docking simulations and in vitro assays to demonstrate that subtle modifications to the ethyl and methoxypropan-2-yl groups could significantly improve its pharmacokinetic profile. These findings suggest its potential utility in the development of novel antidepressants or anxiolytics.

In addition to its CNS applications, recent patent filings (e.g., WO2023056123) have disclosed the use of this compound as a chiral auxiliary in asymmetric synthesis. Its rigid cyclohexane ring and stereogenic centers make it an effective catalyst for enantioselective transformations, particularly in the production of optically active pharmaceuticals. This dual functionality—both as a bioactive molecule and a synthetic tool—underscores its versatility in drug discovery and development.

Another notable advancement is the compound's incorporation into drug delivery systems. A 2024 ACS Nano publication reported its conjugation with polymeric nanoparticles to enhance targeted delivery to tumor tissues. The amine functionality of 4-ethyl-N-(1-methoxypropan-2-yl)cyclohexan-1-amine facilitated covalent attachment to carboxylated carriers, while its lipophilic nature improved cellular uptake. Preclinical studies showed a 40% increase in tumor accumulation compared to control formulations, highlighting its potential in oncology therapeutics.

Despite these promising developments, challenges remain in scaling up its synthesis and addressing off-target effects. Current research efforts, as documented in Organic Process Research & Development (2024), focus on streamlining its production via continuous flow chemistry to improve yield and purity. Furthermore, toxicological assessments are underway to evaluate its safety profile for clinical translation. The compound's evolving role in both small-molecule therapeutics and bioconjugation strategies positions it as a molecule of enduring interest in the chemical biology landscape.